(1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine

• IUPAC Name: (1R)-1-(1,3-dihydro-2-benzofuran-1-yl)ethanamine
• InChI: InChI=1S/C10H13NO/c1-7(11)10-9-5-3-2-4-8(9)6-12-10/h2-5,7,10H,6,11H2,1H3/t7-,10?/m1/s1
• InChI Key: LHJIBHLHFSTNAC-PVSHWOEXSA-N
• Canonical SMILES: CC(C1C2=CC=CC=C2CO1)N
• Isomeric SMILES: C[C@H](C1C2=CC=CC=C2CO1)N
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

(1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine, also known as 1R-DHB, is a chemical compound that belongs to the family of phenethylamines. It has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

(1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine acts as a partial agonist at serotonin receptors, meaning that it can activate these receptors to a certain extent but not fully. It has been shown to have a higher affinity for the 5-HT2A receptor subtype, which is involved in the regulation of mood and perception. By binding to these receptors, (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine can modulate the activity of serotonin in the brain, leading to changes in mood, appetite, and sleep.
Biochemical and Physiological Effects:
Studies have shown that (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine can induce a range of biochemical and physiological effects in the body. It has been found to increase the release of dopamine and norepinephrine in the brain, leading to increased arousal and attention. It has also been shown to increase the levels of certain hormones, such as cortisol and prolactin, which are involved in the stress response and lactation, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine is its unique pharmacological profile, which makes it a valuable tool for studying the structure-activity relationship of phenethylamines. It has also been found to have a high affinity for serotonin receptors, which are involved in a wide range of physiological processes. However, one limitation of (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine is its potential for abuse, which can make it difficult to obtain and use in lab experiments.

Future Directions

There are several future directions for research on (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine. One area of interest is its potential use in the treatment of mood disorders, such as depression and anxiety. Studies have shown that (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine can modulate the activity of serotonin in the brain, which may have therapeutic benefits for these conditions. Another area of interest is its potential use as a tool for studying the structure-activity relationship of phenethylamines and their effects on serotonin receptors. Further research is needed to explore these and other potential applications of (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine.

Synthesis Methods

The synthesis of (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine involves the condensation of 2-(2-aminoethyl)phenol with 2,3-dihydrobenzofuran in the presence of a reducing agent. The resulting product is then purified using chromatographic techniques to obtain pure (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine.

Scientific Research Applications

(1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine has been extensively studied for its potential use in scientific research. It has been found to have a high affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. Studies have also shown that (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine has a unique pharmacological profile that is distinct from other phenethylamines. This makes it a valuable tool for studying the structure-activity relationship of phenethylamines and their effects on serotonin receptors.